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Compound of Interest

Compound Name: Isopropylpiperazine

cat. No.: B1293547

An In-depth Technical Guide on the Physical Properties of Isopropylpiperazine

This technical guide provides a comprehensive overview of the core physical properties of
Isopropylpiperazine (CAS: 4318-42-7). It is intended for researchers, scientists, and
professionals in drug development who require detailed information for their work. This
document summarizes key quantitative data, outlines detailed experimental protocols for
property determination, and includes visualizations of these scientific workflows.

Core Physical and Chemical Properties

Isopropylpiperazine is an organic compound featuring a piperazine ring with an isopropyl
group attached to one of the nitrogen atoms.[1] It typically presents as a colorless to pale
yellow liquid.[1][2][3] This compound serves as a versatile building block in the synthesis of
various bioactive molecules and pharmaceuticals.[1][3]

Data Presentation

The following table summarizes the key physical properties of 1-lsopropylpiperazine.
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Property Value Source(s)

Molecular Formula C7H1sN2 [2][4]

Molecular Weight 128.22 g/mol [2][4]
Colorless to pale yellow clear

Appearance o [1112][3]
liquid

Boiling Point 180-181 °C (at 760 mmHQ) [2][5][6]

Density 0.896 g/mL (or g/cm3) [2][6]

Refractive Index n20/D 1.4710 (lit.) [2][5][6]

_ 54.4 °C (129.9/ 130 °F) -

Flash Point [2][6]

closed cup

Slightly soluble to soluble in
Solubility water; soluble in various [1][2][5]

organic solvents.

Vapor Pressure 1.4 + 0.3 mmHg at 25°C [7]

Experimental Protocols

This section details the standard methodologies for determining the principal physical
properties of a liquid compound like Isopropylpiperazine.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point is a fundamental physical property for characterizing and assessing the purity
of volatile liquids.[8] The micro-reflux method is suitable when only a small sample volume is
available.[9]

Protocol:

o Sample Preparation: Using a pipette, introduce approximately 0.5 mL of
Isopropylpiperazine into a small test tube. Add a small magnetic stir bar to ensure smooth
boiling.[9]
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e Apparatus Setup:
o Clamp the test tube securely within a heating block or oil bath.

o Insert a thermometer into the test tube, ensuring the thermometer bulb is positioned just
above the liquid's surface to measure the vapor temperature.[10] The thermometer should
not touch the sides or bottom of the test tube.

e Heating and Observation:
o Turn on the stirrer to provide gentle agitation.
o Begin heating the block or bath at a controlled rate.

o Observe the sample for the onset of boiling (formation of bubbles) and condensation of
vapor on the cooler, upper walls of the test tube. This condensation ring indicates the
liquid is refluxing.[9]

e Measurement:
o When the liquid is gently refluxing, the vapor temperature will stabilize.[9]

o Record the stable temperature reading from the thermometer. This temperature is the
observed boiling point of the liquid.[8][9]

e Post-Measurement: Turn off the heat source and allow the apparatus to cool completely
before disassembly.
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1. Prepare Sample:
Add 0.5 mL Isopropylpiperazine
and stir bar to test tube.

y

2. Assemble Apparatus:
Clamp tube in heating block.
Position thermometer bulb
in vapor phase.

3. Heat & Observe:
Begin gentle heating and stirring.
Watch for reflux ring.

4. Record Temperature:

Read stable temperature
when refluxing.

( )

Click to download full resolution via product page

Workflow for Boiling Point Determination (Micro-Reflux Method).

Determination of Density (Mass by Volume Method)

Density is a measure of a substance’'s mass per unit of volume and is a useful constant for
substance identification. It can be determined by precisely measuring the mass of a known

volume of the liquid.

Protocol:
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Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on an
electronic balance and record its mass.[11] Alternatively, use the 'tare' function to zero the
balance.[12]

Volume Measurement: Carefully add a specific volume of Isopropylpiperazine (e.g., 5-10
mL) to the graduated cylinder. Read the volume precisely from the bottom of the meniscus.
[11]

Mass of Cylinder and Liquid: Place the graduated cylinder containing the liquid back on the
balance and record the combined mass.[11]

Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[11]

o Calculate the density using the formula: Density = Mass / Volume.[13]

Replication: For improved accuracy, repeat the procedure two more times and calculate the
average density.[11]
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1. Measure Mass:
Weigh a clean, dry
graduated cylinder.

y

2. Add Sample:
Add a known volume
of Isopropylpiperazine.

3. Measure Mass Again:
Weigh the cylinder with
the liquid sample.

4. Calculate:

Mass = (Mass Full) - (Mass Empty)
Density = Mass / Volume

)

Click to download full resolution via product page

Workflow for Density Determination (Mass by Volume Method).

Determination of Solubility (Gravimetric Saturation
Method)

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[14] This protocol determines solubility in a specific solvent (e.g., water).

Protocol:
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Solvent Preparation: Measure a precise volume of the chosen solvent (e.g., 10 mL of distilled
water) into a sealable container, such as a test tube or small flask. Measure and record the
temperature of the solvent.[14]

Solute Addition: Add a small, pre-weighed amount of Isopropylpiperazine to the solvent.

Equilibration: Seal the container and agitate it (e.g., using a shaker or vortex mixer) until the
solute is completely dissolved.[14]

Incremental Addition to Saturation: Continue adding small, weighed increments of
Isopropylpiperazine, agitating after each addition, until a small amount of the liquid solute
no longer dissolves and remains as a separate phase, indicating a saturated solution.[14]

Mass Calculation:
o Determine the total mass of Isopropylpiperazine that was added to the solvent.

o If any undissolved solute can be separated and weighed, subtract this from the total to find
the mass that dissolved. For a liquid solute, this is often determined by calculating the total
mass added to achieve saturation.

Solubility Expression: Express the solubility as grams of solute per 100 mL or 100 g of
solvent at the recorded temperature.
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1. Prepare Solvent:
Measure a precise volume
of solvent (e.g., 10 mL water).
Record temperature.

2. Add Solute:
Add a small, weighed amount
of Isopropylpiperazine.

3. Agitate to Dissolve:
Seal and mix until solute
is fully dissolved.

Saturated?

4. Calculate Mass:

Determine total mass of
solute that dissolved.

(

No
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Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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